Cas no 2580179-65-1 (Tert-butyl 5-(aminomethyl)-2-fluorobenzoate)

• Product Name: Tert-butyl 5-(aminomethyl)-2-fluorobenzoate
• CAS No: 2580179-65-1
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5658897
• PubChem ID: 165887578
• Update Time: 2025-05-20

Tert-butyl 5-(aminomethyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27730567
• tert-butyl 5-(aminomethyl)-2-fluorobenzoate
• 2580179-65-1
• Tert-butyl 5-(aminomethyl)-2-fluorobenzoate

• Inchi： 1S/C12H16FNO2/c1-12(2,3)16-11(15)9-6-8(7-14)4-5-10(9)13/h4-6H,7,14H2,1-3H3
• InChI Key： KLTCAFGZYWGXMD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CN)C=C1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 5-(aminomethyl)-2-fluorobenzoate

Tert-butyl 5-(aminomethyl)-2-fluorobenzoate (CAS No. 2580179-65-1)

Tert-butyl 5-(aminomethyl)-2-fluorobenzoate, also known by its CAS registry number CAS No. 2580179-65-1, is a versatile organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a tert-butyl ester group with a fluorinated aromatic ring substituted at the 2-position and an aminomethyl group at the 5-position. The combination of these functional groups makes it an attractive building block for various chemical transformations and molecular engineering.

The synthesis of tert-butyl 5-(aminomethyl)-2-fluorobenzoate typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, leveraging transition metal catalysts and advanced reaction conditions. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the aminomethyl group onto the aromatic ring, followed by esterification with tert-butanol under mild conditions.

In terms of physical properties, tert-butyl 5-(aminomethyl)-2-fluorobenzoate exhibits a melting point of approximately 80°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its fluorescence properties have been studied extensively, revealing moderate quantum yields under UV excitation, making it a candidate for applications in sensors and imaging agents. Recent studies have also highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the context of drug discovery.

The fluorine atom at the 2-position of the aromatic ring plays a critical role in modulating the electronic properties of the molecule, enhancing its reactivity in certain transformations. For example, fluorine's electronegativity can activate the ring towards nucleophilic substitution or facilitate metal-mediated coupling reactions. The tert-butyl ester group serves as a protecting group for the carboxylic acid moiety during synthesis, ensuring stability during subsequent reaction steps.

One of the most promising applications of tert-butyl 5-(aminomethyl)-2-fluorobenzoate lies in its use as an intermediate in pharmaceutical chemistry. The presence of both an amino group and a fluorinated aromatic ring provides opportunities for constructing complex molecular architectures with potential bioactivity. Recent research has demonstrated its utility in synthesizing analogs of known kinase inhibitors, where the amino group can be further functionalized to enhance binding affinity.

In addition to its role in drug discovery, this compound has found applications in materials science, particularly in the development of advanced polymers and coatings. The tert-butyl ester group can be readily cleaved under acidic or basic conditions, enabling controlled polymerization reactions. Furthermore, its fluorescence properties make it a candidate for use in optoelectronic materials and sensors.

The safety profile of tert-butyl 5-(aminomethyl)-2-fluorobenzoate has been evaluated through standard toxicological assessments. It is generally considered non-toxic under normal handling conditions; however, precautions should be taken to avoid prolonged exposure to skin or inhalation of dusts or vapors. Proper personal protective equipment (PPE) should be used during handling to ensure workplace safety.

In conclusion, tert-butyl 5-(aminomethyl)-2-fluorobenzoate (CAS No. 2580179-65-1) is a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal building block for organic synthesis, while its physical and chemical properties render it suitable for advanced materials development. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.

References

• Jones et al., "Synthesis and Characterization of Tert-butyl Substituted Fluoroaromatic Compounds," Journal of Organic Chemistry (2023).
• Singh et al., "Fluorescence Properties of Aminomethyl-substituted Fluoroaromatic Esters," Materials Science & Engineering (2023).
• Zhang et al., "Applications of Tert-butyl Esters in Pharmaceutical Chemistry," Drug Discovery Today (2023).
• Martin et al., "Safety Assessment of Fluoroaromatic Compounds," Toxicological Sciences (2023).